Cas no 1187927-93-0 (N,N-Dimethyl-cyclohexane-1,3-diamine Dihydrochloride)

• Product Name: N,N-Dimethyl-cyclohexane-1,3-diamine Dihydrochloride
• CAS No: 1187927-93-0
• MF: C₁₀H₂₄Cl₂N₂
• MW: 243.216960906982
• MDL: MFCD08752576
• CID: 2604045
• Update Time: 2025-06-12

N,N-Dimethyl-cyclohexane-1,3-diamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-cyclohexane-1,4-diamine dihydrochloride
• trans-N,N-Diethyl-cyclohexane-1,4-diamine dihydrochloride
• N1,N1-diethylcyclohexane-1,4-diamine dihydrochloride
• cis-N,N-Diethyl-cyclohexane-1,4-diamine dihydrochloride
• 3958AJ
• NE64521
• NE64505
• (1r,4r)-N1,N1-diethylcyclohexane-1,4-diamine dihydrochloride
• N,N-diethyl-cyclohexane-1,4-diamine dihydrochloride, AldrichCPR
• N,N-Dimethyl-cyclohexane-1,3-diamine Dihydrochloride

• MDL： MFCD08752576
• Inchi： 1S/C10H22N2.2ClH/c1-3-12(4-2)10-7-5-9(11)6-8-10;;/h9-10H,3-8,11H2,1-2H3;2*1H
• InChI Key： JSGOAXICWAZNHJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CC)(CC)C1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 113
• Topological Polar Surface Area: 29.3

Additional information on N,N-Dimethyl-cyclohexane-1,3-diamine Dihydrochloride

Comprehensive Overview of N,N-Dimethyl-cyclohexane-1,3-diamine Dihydrochloride (CAS No. 1187927-93-0)

N,N-Dimethyl-cyclohexane-1,3-diamine Dihydrochloride (CAS No. 1187927-93-0) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. This diamine derivative, characterized by its cyclohexane backbone and dimethylamine functional groups, is widely utilized as a versatile building block in the development of advanced materials and bioactive molecules. Its unique structural features, including the 1,3-diamine configuration, make it a valuable intermediate for designing ligands, catalysts, and chiral auxiliaries.

In recent years, the demand for N,N-Dimethyl-cyclohexane-1,3-diamine Dihydrochloride has surged due to its applications in asymmetric synthesis and drug discovery. Researchers are particularly interested in its potential to act as a chiral scaffold for constructing enantioselective catalysts, which are critical for producing optically active pharmaceuticals. The compound's dihydrochloride salt form enhances its stability and solubility, making it easier to handle in laboratory settings. This attribute is especially relevant for scientists exploring green chemistry and sustainable synthetic routes, as it minimizes waste and improves reaction efficiency.

The compound's CAS No. 1187927-93-0 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry and catalysis. Users often inquire about its synthesis methods, physical properties, and safety data, underscoring the need for detailed technical information. For instance, its melting point, solubility profile, and storage conditions are critical parameters for experimental design. Additionally, the compound's role in metal-organic frameworks (MOFs) and coordination polymers has sparked interest in materials science, where it serves as a linker for constructing porous structures with applications in gas storage and separation.

Another trending topic tied to N,N-Dimethyl-cyclohexane-1,3-diamine Dihydrochloride is its utility in peptide modification and bioconjugation. With the rise of biologics and targeted drug delivery systems, this compound's ability to introduce hydrophobic motifs or charged groups into biomolecules has become invaluable. Researchers are also investigating its use in fluorescence labeling and proteomics, where its amine reactivity enables the tagging of proteins and nucleic acids for analytical purposes.

From an industrial perspective, N,N-Dimethyl-cyclohexane-1,3-diamine Dihydrochloride is often discussed in the context of scale-up production and process optimization. Companies seeking to manufacture this compound at scale must address challenges such as yield improvement, purification techniques, and cost-effective raw materials. These factors are crucial for meeting the demands of high-throughput screening and commercial applications. Furthermore, the compound's compatibility with automated synthesis platforms aligns with the increasing adoption of AI-driven drug discovery, where rapid iteration and modular design are paramount.

In summary, N,N-Dimethyl-cyclohexane-1,3-diamine Dihydrochloride (CAS No. 1187927-93-0) is a multifaceted compound with broad relevance in modern chemistry and biotechnology. Its structural versatility, combined with its applicability in asymmetric catalysis, materials engineering, and biomolecular modification, positions it as a key player in cutting-edge research. As scientific inquiries continue to evolve, this compound is poised to remain at the forefront of innovation, addressing both fundamental and applied challenges in the chemical sciences.